2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(3-fluorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9FN2O2/c13-8-3-1-2-7(4-8)10-6-15-11(14)5-9(10)12(16)17/h1-6H,(H2,14,15)(H,16,17)
• InChI Key: XXSYVICLJATYSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C12H9FN2O2
• DSSTOX Substance ID: DTXSID50673440
• Molecular Weight: 232.21 g/mol
• CAS RN: 1214334-07-2

Description

2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% (3-FIPA) is an organic compound with a wide range of applications in the field of scientific research. It is an important intermediate that can be used to synthesize various compounds, and it has been studied extensively in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% is used in scientific research as a substrate for enzyme assays, as a ligand in receptor binding assays, and as an inhibitor of enzymes. It is also used to study the mechanism of action of drugs and to investigate the biochemical and physiological effects of drugs. It can also be used to study the structure and function of proteins and nucleic acids.

Mechanism of Action

2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% binds to specific receptors in the body, which triggers a cascade of biochemical reactions that lead to the desired physiological effect. It can also act as an inhibitor of enzymes, which can result in the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% has been studied extensively for its effects on biochemical and physiological processes. It has been shown to have a variety of effects on enzymes, receptors, and other proteins. It can also affect the metabolism of drugs, and it has been used to study the effects of drugs on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% in lab experiments is its high purity, which allows for more accurate results. It is also relatively easy to synthesize and is relatively inexpensive. However, the purity of 2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% can vary depending on the synthesis method used, and it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research involving 2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95%. These include further studies on its mechanism of action, studies on its effects on drug metabolism, and studies on its effects on other biochemical and physiological processes. Additionally, further research could be conducted on its use as a substrate for enzyme assays and as a ligand in receptor binding assays. Finally, further research could be conducted on its use in drug development and its potential therapeutic applications.

Synthesis Methods

2-Amino-5-(3-fluorophenyl)isonicotinic acid, 95% is synthesized from the reaction of 2-amino-5-fluorobenzonitrile with isonicotinic acid in the presence of a base such as sodium hydroxide. This reaction is carried out in an organic solvent such as dichloromethane or ethyl acetate at room temperature. The product is then purified by recrystallization in ethanol or methanol.